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For Researchers, Scientists, and Drug Development Professionals

Introduction
Indisperse is a high-copper, dispersed-phase dental amalgam alloy that incorporates indium, a

metallic element that enhances the material's physical properties and clinical performance. This

document provides detailed application notes and protocols for the use of Indisperse in large,

complex amalgam restorations, drawing upon available clinical and laboratory data. The

addition of indium has been shown to improve strength, resistance to creep and corrosion, and

reduce mercury vapor release, making Indisperse a subject of interest for durable and long-

lasting restorative dental applications.[1][2]

Quantitative Data Summary
The following tables summarize the key physical and mechanical properties of Indisperse in

comparison to conventional high-copper amalgams without indium. This data is compiled from

various laboratory and clinical studies.

Table 1: Mechanical Properties of Indisperse vs. Control Amalgam
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Property
Indisperse (with
Indium)

Control
(Dispersalloy -
without Indium)

Key Findings

Compressive Strength

(24 hours)
Significantly Higher[1] Baseline

The addition of indium

results in a notable

increase in

compressive strength

after 24 hours.[1]

Compressive Strength

(7 days)
Significantly Higher[1] Baseline

The trend of higher

compressive strength

in indium-containing

amalgam continues at

7 days.[1]

Creep
Improved Resistance

(Lower Value)[1]
Baseline

Indisperse

demonstrates a

greater resistance to

deformation under

load over time.[1]

Dimensional Change

Upon Setting
Very Little Change[1] Not Specified

The material exhibits

good dimensional

stability during the

setting process.[1]

Table 2: Clinical Performance of Indisperse (5% and 10% Indium) vs. Control Amalgam

(Dispersalloy)
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Clinical
Parameter

Indisperse (5%
and 10%
Indium)

Control
(Dispersalloy)

Study Duration Key Findings

Marginal

Breakdown
Slightly Less[3]

More

Pronounced
30 Months

Restorations with

indium showed a

statistically

significant

reduction in

marginal

deterioration.[3]

Marginal

Fracture

Slightly Less (not

clinically

significant)[4]

More

Pronounced
5 Years

While a trend of

reduced marginal

fracture was

observed with

indium-

containing

amalgams, the

difference was

not deemed

clinically

significant over a

5-year period.[4]

Appearance
Slightly Darker

and Rougher[3]

Lighter and

Smoother
30 Months

Minor differences

in appearance

were noted, but

all restorations

remained

clinically

acceptable.[3]

Experimental Protocols
Protocol 1: Laboratory Evaluation of Mechanical
Properties
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This protocol outlines the general methodology for testing the mechanical properties of

Indisperse based on standard dental materials testing procedures.

1. Specimen Preparation:

Alloy and Mercury Proportioning: Dispense Indisperse alloy powder and mercury according
to the manufacturer's instructions.
Trituration: Mix the alloy and mercury in a mechanical amalgamator for the time specified by
the manufacturer to achieve a homogenous, plastic mass.
Condensation: Immediately condense the triturated amalgam into a cylindrical stainless steel
mold of standardized dimensions (e.g., 4 mm diameter x 8 mm height for compressive
strength testing) using a consistent condensation pressure.
Specimen Removal and Storage: Carefully eject the condensed specimen from the mold and
store it in a controlled environment (e.g., 37°C) for the specified time period (e.g., 1 hour, 24
hours, 7 days) before testing.

2. Mechanical Testing:

Compressive Strength: Mount the cylindrical specimen in a universal testing machine. Apply
a compressive load at a constant crosshead speed until fracture occurs. The compressive
strength is calculated as the maximum load divided by the cross-sectional area of the
specimen.
Creep: Subject a cylindrical specimen to a constant compressive stress (e.g., 36 MPa) for a
specified period (e.g., between 1 and 4 hours after a 7-day setting period). The creep is
measured as the percentage of dimensional change over that time.
Dimensional Change: Measure the length of a specimen at a specific time after the start of
trituration (e.g., 5 minutes) and again after a longer interval (e.g., 24 hours) using a precision
measuring device. The dimensional change is expressed as a percentage of the original
length.

Protocol 2: Clinical Application of Indisperse for Large,
Complex Restorations
This protocol provides a generalized guide for the placement of large, complex amalgam

restorations using Indisperse. The specific tooth preparation will vary based on the extent of

tooth structure loss.

1. Tooth Preparation:
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Caries Removal: Excavate all carious tooth structure.
Cusp Reduction: For weakened cusps, reduce the cusp height by a minimum of 2 mm to
provide adequate thickness of the restorative material and prevent future fracture.
Retention and Resistance Form:
Create retention grooves, slots, or coves in the dentin to enhance the mechanical locking of
the restoration.
For extensively damaged teeth, consider the use of dentin pins (pin-retained amalgam) for
auxiliary retention. Place pins in sound dentin, avoiding the pulp and periodontal ligament.
Pulp Protection: Apply a suitable liner or base to deep areas of the preparation to protect the
pulp.

2. Matrix Application:

Place a well-contoured and wedged matrix band to create the external contours of the
restoration and ensure a tight seal at the gingival margin.

3. Amalgam Manipulation and Placement:

Trituration: Triturate the Indisperse capsule according to the manufacturer's directions.
Condensation: Begin condensing the amalgam into the prepared cavity immediately. Use
smaller condensers to ensure good adaptation to retention features and line angles. Apply
firm, overlapping vertical and lateral condensation pressure to minimize voids and bring
excess mercury to the surface. Overfill the preparation slightly.

4. Pre-Carve Burnishing and Carving:

Burnishing: Use a large burnisher with heavy strokes to further condense the amalgam and
begin shaping the occlusal anatomy.
Carving: Use sharp carving instruments to define the occlusal anatomy, marginal ridges, and
embrasures. The carving should replicate the natural tooth morphology.

5. Finishing and Polishing:

Allow the amalgam to set for at least 24 hours before finishing and polishing.
Use a series of progressively finer abrasive points and cups to smooth the restoration and
create a high luster. This will improve the restoration's resistance to tarnish and corrosion.

Visualizations
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Compositional Enhancement

Improved Material Properties

Enhanced Clinical Performance

Admixed Indium

Increased Compressive Strength
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Click to download full resolution via product page

Caption: Logical relationship of Indisperse composition to its properties and clinical

performance.
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Start: Diagnosis of Large, Complex Lesion

Tooth Preparation
(Caries Removal, Cusp Reduction, Retention Features)

Matrix Application and Wedging

Indisperse Trituration

Condensation

Pre-Carve Burnishing and Anatomical Carving

Finishing and Polishing (after 24h)

End: Completed Restoration

Click to download full resolution via product page

Caption: General workflow for placing a large, complex amalgam restoration with Indisperse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Effect of admixed indium on properties of a dispersed-phase high-copper dental amalgam
- PubMed [pubmed.ncbi.nlm.nih.gov]

2. scribd.com [scribd.com]

3. Clinical evaluation of high-copper dental amalgams with and without admixed indium -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. Effect of admixed indium on the clinical success of amalgam restorations - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Indisperse for Large, Complex Amalgam Restorations:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038167#indisperse-for-large-complex-amalgam-
restorations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

